Cas no 908066-52-4 ((S)-Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate)

• Product Name: (S)-Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate
• CAS No: 908066-52-4
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 3165304
• PubChem ID: 86642009
• Update Time: 2025-06-13

(S)-Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (2S)-2-amino-2-(4-benZyloxyphenyl)acetate (H-L-nTyr(BZl)-OMe)
• methyl (2S)-2-amino-2-(4-phenylmethoxyphenyl)acetate
• (S)-Methyl2-amino-2-(4-(benzyloxy)phenyl)acetate
• (S)-Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate
• Methyl (2S)-2-amino-2-(4-benzyloxyphenyl)acetate
• FD10419
• MFCD22677490
• 908066-52-4
• methyl (2S)-2-amino-2-[4-(benzyloxy)phenyl]acetate

• Inchi： 1S/C16H17NO3/c1-19-16(18)15(17)13-7-9-14(10-8-13)20-11-12-5-3-2-4-6-12/h2-10,15H,11,17H2,1H3/t15-/m0/s1
• InChI Key： ZTGSRCQPKWGKQB-HNNXBMFYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 271.12084340Da
• Monoisotopic Mass: 271.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate

Comprehensive Overview of (S)-Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate (CAS No. 908066-52-4)

(S)-Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate, identified by its CAS No. 908066-52-4, is a chiral ester derivative with significant applications in pharmaceutical research and organic synthesis. This compound is characterized by its benzyloxy and amino functional groups, which contribute to its versatility in asymmetric synthesis and drug development. Researchers and chemists frequently seek information on its synthesis methods, optical purity, and biological activity, making it a topic of interest in academic and industrial settings.

The growing demand for chiral intermediates like (S)-Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate is driven by advancements in enantioselective catalysis and green chemistry. With increasing focus on sustainable practices, scientists are exploring eco-friendly routes to synthesize this compound, such as biocatalysis or microwave-assisted reactions. These methods align with the broader trend of reducing solvent waste and energy consumption, which resonates with environmentally conscious researchers.

In the context of drug discovery, 908066-52-4 serves as a key building block for peptidomimetics and small molecule inhibitors. Its structural features enable the design of compounds targeting G-protein-coupled receptors (GPCRs) and enzyme active sites. Recent publications highlight its potential in developing therapies for neurodegenerative diseases and metabolic disorders, addressing pressing health challenges. This aligns with frequent search queries like "chiral compounds for CNS drugs" or "amino ester applications in medicine."

Analytical characterization of (S)-Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate often involves HPLC, NMR, and mass spectrometry to confirm its enantiomeric excess and stability. Quality control is critical, as impurities may affect downstream applications. Users searching for "how to analyze chiral purity" or "stability testing of amino esters" will find this compound a relevant case study. Additionally, its storage conditions (typically 2-8°C under inert atmosphere) are frequently queried in laboratory forums.

The commercial availability of CAS No. 908066-52-4 through specialty chemical suppliers has expanded its accessibility for high-throughput screening and combinatorial chemistry. Suppliers often provide technical data sheets detailing its solubility (e.g., in DMSO or methanol) and handling precautions, addressing common user concerns. This transparency supports the compound's integration into automated drug discovery platforms, a trending topic in AI-driven pharmaceutical research.

Future perspectives for (S)-Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate include its potential role in covalent inhibitor design and PROTAC technology, two rapidly evolving areas in medicinal chemistry. Its benzyl-protected phenol moiety offers opportunities for selective deprotection strategies, a subject of interest for researchers optimizing multi-step syntheses. These applications position the compound as a valuable tool for addressing complex therapeutic targets, fulfilling the industry's need for innovative chemical scaffolds.